Cas no 1837554-59-2 (N-(1H-Indazol-5-yl)piperidine-3-carboxamide;hydrochloride)

• Product Name: N-(1H-Indazol-5-yl)piperidine-3-carboxamide;hydrochloride
• CAS No: 1837554-59-2
• MF: C₁₃H₁₇ClN₄O
• MW: 280.753281354904
• MDL: MFCD32679917
• CID: 5673116
• PubChem ID: 119268266
• Update Time: 2025-06-08

N-(1H-Indazol-5-yl)piperidine-3-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1H-Indazol-5-yl)piperidine-3-carboxamide;hydrochloride
• EN300-26682310
• N-(1H-indazol-5-yl)piperidine-3-carboxamide hydrochloride
• 1837554-59-2
• AKOS025567465

• MDL： MFCD32679917
• Inchi： 1S/C13H16N4O.ClH/c18-13(9-2-1-5-14-7-9)16-11-3-4-12-10(6-11)8-15-17-12;/h3-4,6,8-9,14H,1-2,5,7H2,(H,15,17)(H,16,18);1H
• InChI Key： GNJQVLAQYXYGHQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CNCCC1)NC1C=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 280.1090889g/mol
• Monoisotopic Mass: 280.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8Ų

Additional information on N-(1H-Indazol-5-yl)piperidine-3-carboxamide;hydrochloride

Introduction to N-(1H-Indazol-5-yl)piperidine-3-carboxamide;hydrochloride (CAS No. 1837554-59-2)

N-(1H-Indazol-5-yl)piperidine-3-carboxamide;hydrochloride, identified by its CAS number 1837554-59-2, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural characteristics. The N-(1H-indazol-5-yl)piperidine-3-carboxamide moiety is particularly noteworthy, as it combines the indazole scaffold with a piperidine ring, creating a versatile structure that can interact with various biological targets.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for further investigation in both preclinical and clinical settings. The indazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, anticancer, and antimicrobial properties. Its integration with the piperidine core in N-(1H-indazol-5-yl)piperidine-3-carboxamide;hydrochloride suggests that this compound may exhibit similar therapeutic potentials.

In recent years, there has been a surge in research focused on developing novel molecules that can modulate enzyme activity and receptor interactions. The piperidine moiety is particularly interesting in this context, as it is commonly found in drugs that target central nervous system disorders, such as antipsychotics and antidepressants. The combination of indazole and piperidine in N-(1H-indazol-5-yl)piperidine-3-carboxamide;hydrochloride creates a unique structure that may offer new avenues for therapeutic intervention.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that indazole derivatives can interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The presence of the piperidine ring may further enhance its ability to modulate these receptors, making it a promising candidate for further development.

Furthermore, the structural features of N-(1H-indazol-5-yl)piperidine-3-carboxamide;hydrochloride make it an attractive scaffold for drug design. The compound's ability to engage with multiple biological targets suggests that it could be developed into a multitargeted drug, capable of addressing several aspects of a disease simultaneously. This approach has gained traction in recent years, as it can lead to more effective and less toxic therapies.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular docking simulations have been used to predict how N-(1H-indazol-5-yl)piperidine-3-carboxamide;hydrochloride interacts with various biological targets. These simulations have provided valuable insights into the compound's binding affinity and mode of action, guiding the design of more effective derivatives.

The synthesis of N-(1H-indazol-5-yl)piperidine-3-carboxamide;hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The indazole ring is typically synthesized first, followed by its coupling with the piperidine moiety. The final step involves salt formation with hydrochloric acid to enhance solubility and stability.

In conclusion, N-(1H-indazol-5-yl)piperidine-3-carboxamide;hydrochloride (CAS No. 1837554-59-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutics.